Cas no 18494-63-8 (Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-)

• Product Name: Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-
• CAS No: 18494-63-8
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 233234
• PubChem ID: 245802
• Update Time: 2025-04-19

Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-
• azepan-1-yl-(2-chlorophenyl)methanone
• 1-(2-chlorobenzoyl)azepane
• 1-(2-chloro-benzoyl)-azepane
• AC1L6GOZ
• AC1Q5FIM
• azepan-1-yl(2-chlorophenyl)methanone
• CBDivE_012938
• CTK4D8861
• NSC58038
• ST014407
• SureCN3456393
• SCHEMBL3456393
• 18494-63-8
• AKOS000612044
• AB00078961-01
• DTXSID20288909
• NSC-58038
• Cambridge id 5280599

• Inchi： 1S/C13H16ClNO/c14-12-8-4-3-7-11(12)13(16)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
• InChI Key： SONJOLVUQSJDFQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 237.09218
• Monoisotopic Mass: 237.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.164
• Boiling Point: 377.1°Cat760mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.557
• PSA: 20.31
• LogP: 3.29410